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Compound of Interest

Compound Name: Deapi-platycodin D3

Cat. No.: B2398834

For Researchers, Scientists, and Drug Development Professionals

Introduction

Deapi-platycodin D3 is a triterpenoid saponin isolated from the roots of Platycodon
grandiflorum, a plant with a long history of use in traditional Asian medicine. As a member of
the platycoside family, Deapi-platycodin D3 has garnered scientific interest for its potential
therapeutic applications. This technical guide provides a comprehensive overview of the
pharmacological profile of Deapi-platycodin D3, with a focus on its anti-inflammatory,
mucoregulatory, neuroprotective, and anti-cancer properties. This document summarizes key
guantitative data, details experimental methodologies, and visualizes relevant signaling
pathways to facilitate further research and drug development efforts.

Physicochemical Properties

Property Value Reference
Chemical Formula CsgH94029 [1]
Molecular Weight 1255.36 g/mol [1]
CAS Number 67884-05-3 [1]
Class Triterpenoid Saponin [2]

Roots of Platycodon
Source ) [2]
grandiflorum
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Pharmacological Activities
Anti-inflammatory Activity

Deapi-platycodin D3 and its structural analog Platycodin D3 have demonstrated significant
anti-inflammatory effects. These effects are primarily mediated through the modulation of key
inflammatory pathways, including the MAPK and NF-kB signaling cascades.

Quantitative Data on Anti-inflammatory Effects of Platycodin D3
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Signaling Pathway: Platycodin D3 in Inflammation
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Caption: Platycodin D3 inhibits the MAPK and NF-kB signaling pathways.

Mucin Regulation

Deapi-platycodin D3 exhibits a dual regulatory effect on airway mucin, specifically MUC5AC.
It inhibits the production of MUC5AC while simultaneously stimulating its secretion. This
suggests a potential role in clearing excess mucus from the airways.

Quantitative Data on MUC5AC Regulation by Deapi-platycodin D3

Effect of
Assay Cell Line Inducer Deapi- Concentration
platycodin D3

MUCS5AC
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Production
MUCS5AC _ . .
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Experimental Workflow: MUC5AC Regulation Assay
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Cell Culture & Treatment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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